Cas no 886230-75-7 (6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole)

6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole is a synthetically derived compound with a distinct 1H-indazole core. Its nitro and oxan-2-yl substituents confer unique electronic properties, making it suitable for various chemical reactions and applications. This compound exhibits high purity and stability, making it ideal for research and development in the pharmaceutical and agrochemical industries.
6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole structure
886230-75-7 structure
Product Name:6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
CAS No:886230-75-7
MF:C19H18N4O3
MW:350.371223926544
CID:626654
PubChem ID:68898896
Update Time:2025-10-15

6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • (E)-6-Nitro-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • (E)-6-Nitro-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • 1H-Indazole,6-nitro-3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-
    • 6-nitro-3-[(E)-2-(2-pyridyl)vinyl]-1-tetrahydropyran-2-yl-indazol e
    • 6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
    • 6-Nitro-3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (ACI)
    • 6-Nitro-3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • 886230-75-7
    • SCHEMBL4065875
    • 6-nitro-1-(oxan-2-yl)-3-[(E)-2-pyridin-2-ylethenyl]indazole
    • AC-26790
    • DTXSID501134013
    • SCHEMBL4065872
    • AKOS016010719
    • MDL： MFCD19440924
    • Inchi： 1S/C19H18N4O3/c24-23(25)15-8-9-16-17(10-7-14-5-1-3-11-20-14)21-22(18(16)13-15)19-6-2-4-12-26-19/h1,3,5,7-11,13,19H,2,4,6,12H2/b10-7+
    • InChI Key： BKXMYFOISYYOLE-JXMROGBWSA-N
    • SMILES： C(/C1=NN(C2OCCCC2)C2C=C(C=CC1=2)[N+](=O)[O-])=C\C1N=CC=CC=1

Computed Properties

  • Exact Mass: 350.13789045g/mol
  • Monoisotopic Mass: 350.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • Density: 1.36
  • PSA: 85.76000
  • LogP: 4.73220

6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Security Information

  • Storage Condition：Sealed in dry,2-8°C(BD245059)

6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Pricemore >>

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6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Production Method

Production Method 1

886230-74-6 886230-74-6
886230-75-7 886230-75-7
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: Palladium diacetate ,  Tri-o-tolylphosphine Solvents: Dimethylformamide ;  11 h, 100 °C
Reference
Synthesis of axitinib
Hao, Gui-yun; Huang, Wei; Cen, Jun-da, Zhongguo Yaowu Huaxue Zazhi, 2014, 24(4), 298-302

Production Method 2

1800295-32-2 1800295-32-2
110-87-2 110-87-2
886230-75-7 886230-75-7
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid Solvents: Tetrahydrofuran ;  6 h, reflux
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Effective Laboratory-Scale Preparation of Axitinib by Two CuI-Catalyzed Coupling Reactions
Zhai, Li-Hai; Guo, Li-Hong; Luo, Yang-Hui; Ling, Yang; Sun, Bai-Wang, Organic Process Research & Development, 2015, 19(7), 849-857

Production Method 3

1339955-82-6 1339955-82-6
886230-75-7 886230-75-7
Reaction Conditions
1.1 Reagents: Triethylamine ,  Sodium bromide Catalysts: Triphenylphosphine ,  Tetrabutylammonium bromide ,  Palladium diacetate ;  150 min
Reference
Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib
Yu, Jingbo ; Hong, Zikun ; Yang, Xinjie; Jiang, Yu; Jiang, Zhijiang; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 786-795

6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Raw materials

6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:886230-75-7)(E)-6-Nitro-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
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Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:886230-75-7)6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
Order Number:A854961
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Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):460.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:886230-75-7)Axitinib Intermediate
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
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(CAS:886230-75-7)(E)-6-Nitro-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
sfd2872
Purity:99.9%
Quantity:200kg
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Amadis Chemical Company Limited
(CAS:886230-75-7)6-nitro-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
A854961
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Quantity:1g
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